Diphyllin apioside
Overview
Description
Diphyllin apioside is a natural product found in Justicia procumbens, Justicia patentiflora, and other organisms with data available.
Scientific Research Applications
Anticancer Activity
Diphyllin Apioside has shown promising results in cancer research. It induced selective cytotoxicity in human melanoma cells, causing an increase in late apoptosis populations. This compound also induced cell cycle arrest at the S phase, a classic indicator of apoptosis. This suggests its potential application in developing treatments for melanoma (Aljawharah Al-Qathama, S. Gibbons, J. Prieto, 2017).
Antiviral Properties
Diphyllin Apioside has demonstrated strong antiviral activity against vesicular stomatitis virus and low cytotoxicity against cultured rabbit lung cells, suggesting its potential as an antiviral agent (J. Asano, K. Chiba, M. Tada, T. Yoshii, 1996).
Inhibition of V-ATPase
Diphyllin is effective in inhibiting V-ATPase activity. It showed inhibition of proliferation and induced S arrest in esophageal cancer cell lines, demonstrating its potential as a new V-ATPase inhibitor for treating esophageal cancer (Haijiao Chen, P. Liu, Ting Zhang, Yi Gao, Yingdi Zhang, Xiuyun Shen, Xiao Li, W. Shen, 2018).
Anticandidal Activity
Diphyllin isolated from Cleistanthus collinus leaf extract showed significant anticandidal activity against various Candida species, indicating its potential in treating fungal infections (T. Suman, R. Elangomathavan, M. Kasipandi, K. Chakkaravarthi, D. Tamilvendan, T. Parimelazhagan, 2018).
Topical Anti-Inflammatory Properties
Diphyllin acetyl apioside, a related compound, exhibited significant topical anti-inflammatory effects in mouse ear edemas, highlighting its potential in anti-inflammatory treatments (J. Prieto, M. Recio, R. Giner, S. Máñez, A. Massmanian, P. Waterman, J. Ríos, 1996).
properties
Product Name |
Diphyllin apioside |
|---|---|
Molecular Formula |
C26H24O11 |
Molecular Weight |
512.5 g/mol |
IUPAC Name |
9-(1,3-benzodioxol-5-yl)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-6,7-dimethoxy-3H-benzo[f][2]benzofuran-1-one |
InChI |
InChI=1S/C26H24O11/c1-31-17-6-13-14(7-18(17)32-2)22(37-25-23(28)26(30,9-27)10-34-25)15-8-33-24(29)21(15)20(13)12-3-4-16-19(5-12)36-11-35-16/h3-7,23,25,27-28,30H,8-11H2,1-2H3/t23-,25-,26+/m0/s1 |
InChI Key |
XIARCTMJGANPJU-AYRHNUGRSA-N |
Isomeric SMILES |
COC1=C(C=C2C(=C1)C(=C3C(=C2O[C@H]4[C@@H]([C@](CO4)(CO)O)O)COC3=O)C5=CC6=C(C=C5)OCO6)OC |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=C3C(=C2OC4C(C(CO4)(CO)O)O)COC3=O)C5=CC6=C(C=C5)OCO6)OC |
synonyms |
4-O-(beta-D-apiofuranosyl)-6,7-dimethoxy-1-(3',4'-methylenedioxyphenyl)-3-hydroxymethylnaphthalene-2-carboxylic acid lactone diphyllin apioside tuberculatin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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